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Cat. No.: B15542123

Get Quote

Initial Note to the Reader: The identifier "CW 008" corresponds to the international alloy name

CW008A, which is a high-purity (99.95%), oxygen-free copper (Cu-OF).[1][2][3][4][5] The

following technical guide provides a comprehensive overview of its chemical properties,

mechanical characteristics, and fabrication data. The content is tailored for a technical

audience, including researchers, scientists, and engineering professionals. It is important to

note that CW008A is a metallic alloy and not a pharmacological compound; therefore, it is not

associated with biological signaling pathways or drug development protocols.

Overview of CW008A (Cu-OF)
CW008A is a high-purity grade of oxygen-free copper, distinguished by its excellent electrical

and thermal conductivity.[3] This alloy is primarily utilized in electrical and electronic

engineering applications where high conductivity is paramount.[1] A key characteristic of

CW008A is that it does not become embrittled when heated in a reducing atmosphere, making

it suitable for processes involving welding and brazing.[2][4] Its applications span various

sectors, including automotive, construction hardware, and industrial components.[3][5]
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The chemical composition of CW008A is standardized to ensure its high purity and

performance characteristics. The primary component is copper, with stringent limits on

impurities.

Table 1: Chemical Composition of CW008A[1][2][5]

Element Content (% of mass)

Copper (Cu) ≥ 99.95

Bismuth (Bi) ≤ 0.0005

Lead (Pb) ≤ 0.005

Total Other Elements ≤ 0.03

Physical and Mechanical Properties
The physical and mechanical properties of CW008A make it a versatile material for various

forming and fabrication processes. These properties can vary depending on the material's

condition (e.g., annealed, cold-worked).

Table 2: Key Physical and Mechanical Properties of CW008A[1][2][4][5]
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Property Value

Physical Properties

Density (at 20°C) 8.9 g/cm³

Solidification Range ~1080 °C

Electrical Conductivity ~100 % IACS

Thermal Conductivity (at 20°C) ~390 W/(m·K)

Thermal Expansion Coefficient (20-300°C) ~17 µm/(m·K)

Mechanical Properties (Typical)

Tensile Strength (Rm) 200 - 360 MPa (Varies with condition)

Yield Strength (Rp0.2) Varies with condition

Elongation at Break (A%) Varies with condition

Hardness (HBW) Varies with condition

Fabrication and Joining
CW008A exhibits excellent formability and can be joined using several standard techniques.

Formability
Hot Formability: Good[3][5]

Cold Formability: Excellent[3][5]

Joining Methods
Soldering: Excellent[3][5]

Brazing: Excellent[3][5]

Oxy-acetylene Welding: Fair[5]

Gas-shielded Arc Welding: Good[3][5]
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Experimental Protocols
Given that CW008A is a metallic alloy, the experimental protocols for its characterization are

rooted in materials science and metallurgy. Standard testing procedures would include:

Tensile Testing (e.g., ASTM E8/E8M): To determine mechanical properties such as tensile

strength, yield strength, and elongation.

Hardness Testing (e.g., ASTM E18 for Rockwell, ASTM E10 for Brinell): To measure the

material's resistance to localized plastic deformation.

Electrical Conductivity Measurement (e.g., ASTM B193): Using an eddy current meter or a

four-point probe to determine the electrical conductivity relative to the International Annealed

Copper Standard (IACS).

Thermal Conductivity Measurement (e.g., ASTM E1530): Using a guarded heat flow meter to

determine the rate at which heat is transferred through the material.

Chemical Analysis (e.g., ASTM E478): Employing techniques like optical emission

spectrometry (OES) or inductively coupled plasma mass spectrometry (ICP-MS) to verify the

alloy's composition.

Logical Workflow for Material Characterization
The following diagram illustrates a typical workflow for the characterization of a metallic alloy

like CW008A.
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Figure 1: General Workflow for Metallic Alloy Characterization
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Caption: Figure 1: General Workflow for Metallic Alloy Characterization.

Conclusion
CW008A is a high-purity, oxygen-free copper alloy with exceptional electrical and thermal

conductivity. Its well-defined chemical composition and versatile mechanical and fabrication

properties make it a critical material in the electrical and electronics industries. The

characterization of this alloy relies on established protocols within materials science to ensure it

meets the stringent requirements of its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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